Cas no 2303566-01-8 (6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride)

• Product Name: 6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride
• CAS No: 2303566-01-8
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• CID: 5462413
• Update Time: 2026-03-10

6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride

• Inchi： 1S/C5H7N3O.ClH/c6-2-4-1-5(9)8-3-7-4;/h1,3H,2,6H2,(H,7,8,9);1H
• InChI Key： CLZFTDBAUPUJGS-UHFFFAOYSA-N
• SMILES： C(C1NC=NC(=O)C=1)N.Cl

Additional information on 6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride

Comprehensive Overview of 6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride (CAS No. 2303566-01-8)

6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride (CAS No. 2303566-01-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its dihydropyrimidinone core, is widely studied for its potential applications in drug development, particularly in targeting enzymes and receptors involved in metabolic pathways. Researchers are increasingly exploring its derivatives for their bioactive properties, making it a focal point in modern medicinal chemistry.

The structural uniqueness of 6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride lies in its aminomethyl functional group, which enhances its solubility and bioavailability. This attribute is critical for its potential use in formulations requiring high absorption rates. Recent studies highlight its role as a precursor in synthesizing novel therapeutic agents, especially in areas like neurodegenerative disease research and anti-inflammatory drug development, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, CAS No. 2303566-01-8 has emerged as a compound of interest due to its modular structure, allowing for efficient computational modeling. Platforms leveraging machine learning often prioritize such scaffolds for virtual screening, addressing growing demand for faster, cost-effective R&D. This synergy between chemistry and technology underscores its relevance in biotech innovation.

From a commercial perspective, the demand for 6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride is rising, driven by its versatility in peptide synthesis and catalyst design. Suppliers and manufacturers emphasize its high purity grades (>98%) to meet stringent industry standards, catering to laboratories focused on high-throughput screening. FAQs often revolve around its stability, storage conditions (−20°C for long-term preservation), and compatibility with common organic solvents—a testament to its practical utility.

Environmental and safety profiles of CAS No. 2303566-01-8 are also frequently queried. While it is not classified as hazardous, proper handling protocols (e.g., PPE usage) are recommended to mitigate risks associated with fine chemical powders. Such precautions align with global green chemistry initiatives, reflecting broader societal shifts toward sustainable lab practices.

In summary, 6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride represents a convergence of scientific advancement and industrial applicability. Its integration into cutting-edge research—from cancer therapeutics to enzyme inhibition studies—positions it as a pivotal building block in 21st-century chemical innovation.